Cas no 146954-08-7 (Benzene, 1-azido-2-(chloromethyl)-4-methyl-)

• Product Name: Benzene, 1-azido-2-(chloromethyl)-4-methyl-
• CAS No: 146954-08-7
• MF: C₈H₈ClN₃
• MW: 181.622220039368
• CID: 1317736
• PubChem ID: 10464942
• Update Time: 2025-04-20

Benzene, 1-azido-2-(chloromethyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-azido-2-(chloromethyl)-4-methyl-
• 1-azido-2-(chloromethyl)-4-methylbenzene
• 146954-08-7
• DTXSID20440303

• Inchi： 1S/C8H8ClN3/c1-6-2-3-8(11-12-10)7(4-6)5-9/h2-4H,5H2,1H3
• InChI Key： OHTRLMFEFRURKK-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC=C(C)C=1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 181.04084
• Monoisotopic Mass: 181.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 14.4Ų

Experimental Properties

• PSA: 48.76